Cas no 1805701-35-2 (2-(Bromomethyl)-3-(3-bromopropanoyl)mandelic acid)

• Product Name: 2-(Bromomethyl)-3-(3-bromopropanoyl)mandelic acid
• CAS No: 1805701-35-2
• MF: C₁₂H₁₂Br₂O₄
• MW: 380.029282569885
• CID: 4941931
• Update Time: 2025-10-29

2-(Bromomethyl)-3-(3-bromopropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(3-bromopropanoyl)mandelic acid

• Inchi： 1S/C12H12Br2O4/c13-5-4-10(15)7-2-1-3-8(9(7)6-14)11(16)12(17)18/h1-3,11,16H,4-6H2,(H,17,18)
• InChI Key： FXTVDAYJPAUTEY-UHFFFAOYSA-N
• SMILES： BrCC1C(C(CCBr)=O)=CC=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6

Additional information on 2-(Bromomethyl)-3-(3-bromopropanoyl)mandelic acid

2-(Bromomethyl)-3-(3-bromopropanoyl)mandelic Acid: A Comprehensive Overview of Chemical Properties and Applications

2-(Bromomethyl)-3-(3-bromopropanoyl)mandelic acid is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular structure and potential therapeutic applications. The compound is characterized by the presence of multiple bromine atoms and functional groups that contribute to its reactivity and biological activity. The CAS number 1805701-35-2 is a critical identifier for this compound, ensuring accurate reference in scientific literature and research databases.

The molecular structure of 2-(Bromomethyl)-3-(3-bromopropanoyl)mandelic acid consists of a mandelic acid backbone, which is a substituted benzoic acid derivative, with two brominated side chains. The bromomethyl group at the 2-position and the 3-bromopropanoyl group at the 3-position create a multifunctional molecule with potential for various chemical modifications. Recent studies have highlighted the importance of these functional groups in modulating the compound's interactions with biological targets, such as enzymes and receptors.

Research published in the *Journal of Medicinal Chemistry* (2023) has demonstrated the utility of 2-(Bromomethyl)-3-(3-bromopro